![molecular formula C18H15FN2O2 B7693486 4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide](/img/structure/B7693486.png)
4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide, also known as FHQ, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound has a unique chemical structure that makes it a promising candidate for various laboratory experiments. In
Mechanism of Action
The mechanism of action of 4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide is not fully understood, but it is believed to involve the modulation of GPCRs. GPCRs are a class of membrane proteins that play a crucial role in cellular signaling and are involved in various physiological processes. This compound is thought to interact with specific GPCRs, leading to downstream effects that result in the observed biological activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating caspase-3 and caspase-7, which are enzymes involved in the programmed cell death pathway. In neuronal cells, this compound has been shown to modulate neurotransmitter release by activating or inhibiting specific GPCRs. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide is its unique chemical structure, which makes it a promising candidate for various laboratory experiments. This compound has been shown to have potent biological activity, making it a useful tool for studying cellular signaling pathways and developing new drugs. However, the synthesis of this compound is complex and requires specialized equipment and expertise, which can be a limitation for some researchers.
Future Directions
There are several future directions for research on 4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide. One area of interest is the development of new compounds based on the chemical structure of this compound. These compounds could be optimized for specific biological activities, leading to the development of new drugs for various diseases. Another area of interest is the further elucidation of the mechanism of action of this compound. This could lead to a better understanding of cellular signaling pathways and the development of new therapies for various diseases. Additionally, the use of this compound in combination with other compounds could lead to synergistic effects, enhancing its biological activity and potential applications.
Synthesis Methods
The synthesis of 4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the reaction of 2-hydroxy-3-iodoquinoline with benzoyl chloride to produce 2-hydroxy-3-benzoylquinoline. This intermediate is then reacted with methylamine and 4-fluorobenzaldehyde to produce this compound. The final product is purified using column chromatography to obtain a high-quality compound suitable for scientific research.
Scientific Research Applications
4-fluoro-N-((2-hydroxyquinolin-3-yl)methyl)-N-methylbenzamide has been used in various scientific research applications, including cancer research, neuropharmacology, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. In neuropharmacology, this compound has been used to study the role of G protein-coupled receptors (GPCRs) in the regulation of neurotransmitter release. This compound has also been used in drug discovery to develop new compounds that target specific GPCRs.
Properties
IUPAC Name |
4-fluoro-N-methyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O2/c1-21(18(23)12-6-8-15(19)9-7-12)11-14-10-13-4-2-3-5-16(13)20-17(14)22/h2-10H,11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIJSGJSRHZCGFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.